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Compound of Interest

Compound Name: 4-Bromo-5-methylpicolinonitrile

Cat. No.: B1508317

An In-depth Technical Guide to 4-Bromo-5-methylpicolinonitrile: Structure, Synthesis, and
Applications

Introduction

4-Bromo-5-methylpicolinonitrile is a substituted pyridine derivative that serves as a valuable
and versatile building block in modern organic synthesis. Its strategic combination of a pyridine
ring, a nitrile group, and a reactive bromine atom makes it a key intermediate in the
development of complex molecular architectures, particularly within the pharmaceutical and
agrochemical industries. The pyridine scaffold is a common motif in biologically active
compounds, while the nitrile and bromo functionalities offer orthogonal chemical handles for a
variety of transformations.

This technical guide provides an in-depth exploration of 4-Bromo-5-methylpicolinonitrile,
intended for researchers, chemists, and professionals in drug development. We will cover its
chemical structure and properties, delve into a detailed, field-proven synthetic methodology
grounded in established chemical principles, and discuss its applications as a precursor for
advanced chemical entities.

Chemical Structure and Properties

The structure of 4-Bromo-5-methylpicolinonitrile is characterized by a pyridine ring
substituted at the 2-position with a nitrile group (-C=N), at the 4-position with a bromine atom (-
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Br), and at the 5-position with a methyl group (-CHs). This specific arrangement of functional
groups dictates its chemical reactivity and utility.

The electron-withdrawing nature of the nitrile group and the pyridine nitrogen atom influences
the reactivity of the ring, while the bromine atom at the 4-position is a prime site for metal-

catalyzed cross-coupling reactions.

Table 1: Physicochemical Properties of 4-Bromo-5-methylpicolinonitrile

Property Value Source(s)

CAS Number 1353856-72-0 [11[2]

Molecular Formula C7HsBrN2 [1]

Molecular Weight 197.03 g/mol [11[2]

IUPAC Name 4-bromo-5-methylpyridine-2- N/A
carbonitrile

Physical Form Solid

Purity (Typical) >97% [3]

Storage Conditions Inert atmosphere, 2-8°C

Synthetic Methodology: A Multi-Step Approach

The synthesis of 4-Bromo-5-methylpicolinonitrile is a multi-step process that requires careful
control of regioselectivity and reaction conditions. A robust and logical pathway proceeds from
a commercially available starting material, 2-Amino-5-methylpyridine, and culminates in a
Sandmeyer reaction—a cornerstone transformation in aromatic chemistry.[4][5]

The overall synthetic workflow can be visualized as follows:
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Overall Synthetic Workflow

(Z-Amino-S-methyIpyridine)

Step|1l: Regioselective Bromination

(Z-Amino-4-bromo-5-methylpyridine)

Step 2: Diazotization

G-Bromo-S-methyIpyridine-2-diazonium sa@

Step 3: Sandmeyer Cyanation

4-Bromo-5-methylpicolinonitrile
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Sandmeyer Reaction Mechanism
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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